
CAS number 51-80-9 physical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
N,N,N',N'-

Tetramethylmethanediamine

Cat. No.: B1346908 Get Quote

An In-depth Technical Guide to the Physical Properties of N,N,N',N'-
Tetramethylmethanediamine (CAS 51-80-9)

Introduction
N,N,N',N'-Tetramethylmethanediamine, with CAS number 51-80-9, is an organic compound

also known as Bis(dimethylamino)methane.[1][2] It is a versatile reagent in organic synthesis,

primarily utilized as a convenient source for the Mannich intermediate, the

dimethylaminomethyl cation.[3][4] This compound is a colorless to slightly yellow liquid with a

characteristic amine-like odor.[2][5] Its utility in forming carbon-carbon bonds makes it a

valuable tool for researchers and professionals in drug development and chemical synthesis.

This guide provides a comprehensive overview of its physical properties, the experimental

protocols for their determination, and key reaction workflows in which it participates.

Physical and Chemical Properties
The physical and chemical properties of N,N,N',N'-Tetramethylmethanediamine are

summarized in the table below. These properties are crucial for its handling, storage, and

application in various chemical reactions.
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Property Value

Molecular Formula C₅H₁₄N₂

Molecular Weight 102.18 g/mol

Appearance Colorless to slightly yellow liquid[2][5]

Boiling Point 85 °C[3][5][6]

Melting Point -55 °C[5]

Density 0.749 g/mL at 25 °C[5][6]

Refractive Index (n20/D) 1.401[5][6]

Flash Point -11 °C (closed cup)[6]

Water Solubility Fully miscible[5]

pKa 7.67 ± 0.10 (Predicted)[3]

Vapor Pressure Data not readily available

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections describe general experimental methodologies for measuring the key physical

properties of N,N,N',N'-Tetramethylmethanediamine.

Synthesis of N,N,N',N'-Tetramethylmethanediamine
A common laboratory synthesis involves the reaction of aqueous formaldehyde with

dimethylamine.[4]

Procedure:

A solution of aqueous 30% formaldehyde (1.0 mole) is placed in a round-bottomed flask

equipped with a magnetic stirrer and a dropping funnel.[4]

The flask is cooled in an ice bath.[4]
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A 40% aqueous solution of dimethylamine (2.0 moles) is added dropwise with continuous

stirring.[4]

The resulting solution is allowed to stand overnight at room temperature.[4]

The solution is then saturated with solid potassium hydroxide to induce phase separation.[4]

The upper organic layer is separated and dried over potassium hydroxide pellets.[4]

The final product is obtained by distillation of the dried organic layer.[4]

Determination of Boiling Point
The boiling point can be determined by distillation.

Procedure:

A small quantity of the liquid is placed in a distillation flask with a few boiling chips.

A thermometer is positioned such that the top of the bulb is level with the side arm of the

distillation flask.

The flask is heated gently.

The temperature at which the liquid actively boils and the vapor temperature remains

constant is recorded as the boiling point.

Determination of Density
The density of the liquid can be measured using a pycnometer.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid and weighed again.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,

distilled water) and weighed.
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The density of the sample is calculated using the weights and the known density of the

reference liquid.

Determination of Refractive Index
An Abbe refractometer is commonly used to measure the refractive index of liquids.

Procedure:

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol) and allowed

to dry.

A few drops of the sample are placed on the prism.

The prism is closed and the light source is adjusted.

The adjustment knob is turned until the boundary line between the light and dark fields is

sharp and centered in the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale. The reading should be reported with

the temperature at which it was measured (e.g., n20/D for 20°C and the sodium D-line).

Diagrammatic Representations
The following diagrams, created using Graphviz, illustrate key workflows and reaction

mechanisms involving N,N,N',N'-Tetramethylmethanediamine.
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Synthesis Workflow
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Caption: Synthesis workflow for N,N,N',N'-Tetramethylmethanediamine.
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Refractive Index Measurement Workflow

Start: Clean Refractometer Prism

Add a few drops of sample

Close prism and adjust light

Adjust knob to sharpen
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in crosshairs
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Caption: General workflow for measuring refractive index.
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Mannich Reaction Mechanism
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Caption: Role of CAS 51-80-9 in the Mannich reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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